Cas no 294210-79-0 (1-(3-Nitrophenyl)piperazine hydrochloride)

• Product Name: 1-(3-Nitrophenyl)piperazine hydrochloride
• CAS No: 294210-79-0
• MF: C₁₀H₁₄ClN₃O₂
• MW: 243.690061092377
• MDL: MFCD06409254
• CID: 239176
• Update Time: 2025-11-01

1-(3-Nitrophenyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitrophenyl)piperazine hydrochloride
• 1-(3-Nitrophenyl)-piperazine hydrochloride
• Piperazine,1-(3-nitrophenyl)-, hydrochloride (1:1)
• AB4032

• MDL： MFCD06409254
• Inchi： 1S/C10H13N3O2.ClH/c14-13(15)10-3-1-2-9(8-10)12-6-4-11-5-7-12;/h1-3,8,11H,4-7H2;1H
• InChI Key： VFTSNUZGFRTULB-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1=CC=CC(=C1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 207.10100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: >230°C
• PSA: 61.09000
• LogP: 1.92140

Additional information on 1-(3-Nitrophenyl)piperazine hydrochloride

Comprehensive Overview of 1-(3-Nitrophenyl)piperazine hydrochloride (CAS No. 294210-79-0): Properties, Applications, and Research Insights

1-(3-Nitrophenyl)piperazine hydrochloride (CAS No. 294210-79-0) is a chemically significant compound widely utilized in pharmaceutical and biochemical research. This nitrophenyl-substituted piperazine derivative is recognized for its role as a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents. Researchers frequently explore its molecular structure and reactivity due to the electron-withdrawing nitro group, which influences its binding affinity in receptor studies.

The compound's hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for in vitro assays and drug discovery applications. Recent trends highlight its relevance in neuropharmacology, where derivatives of piperazine-based compounds are investigated for their potential modulation of neurotransmitter systems. This aligns with growing public interest in mental health therapeutics and cognitive enhancement, topics frequently searched in academic and medical communities.

From a synthetic chemistry perspective, 1-(3-Nitrophenyl)piperazine hydrochloride serves as a precursor for heterocyclic scaffolds in medicinal chemistry. Its nitro group can be selectively reduced to an amine, enabling further functionalization—a process often queried in organic synthesis forums and patent literature. The compound's crystallographic data and spectroscopic properties (e.g., NMR, IR) are well-documented, supporting its characterization in quality control protocols.

In the context of green chemistry, researchers are optimizing synthetic routes to minimize waste during the production of nitrophenylpiperazine derivatives. This addresses the rising demand for sustainable pharmaceutical manufacturing, a hot topic in industry publications and environmental science discussions. Analytical methods such as HPLC purification and mass spectrometry are commonly employed to ensure the compound's purity, reflecting its importance in high-throughput screening platforms.

Beyond laboratory applications, 1-(3-Nitrophenyl)piperazine hydrochloride has garnered attention in academic curricula as a case study for structure-activity relationships (SAR). Its pharmacophore model is frequently cited in computational chemistry courses, bridging theoretical and experimental approaches. The compound's stability under physiological pH conditions also makes it a candidate for bioavailability studies, a key focus area in modern pharmacokinetics research.

As regulatory standards evolve, documentation of safety profiles and handling guidelines for piperazine-based intermediates like this compound remains critical. Material Safety Data Sheets (MSDS) provide essential data on its storage requirements and compatibility, topics often searched by laboratory personnel. The compound's thermal stability and degradation pathways are additionally studied to ensure compliance with good laboratory practices (GLP).

Emerging applications include its use in molecular imaging probes, where the nitro group can be labeled with radiotracers for PET scan technologies. This intersects with the booming field of precision medicine, another frequently searched term in healthcare innovation. Collaborative studies between chemists and clinicians continue to explore its potential in targeted drug delivery systems.

In summary, 1-(3-Nitrophenyl)piperazine hydrochloride (CAS No. 294210-79-0) exemplifies the intersection of fundamental chemistry and applied biomedical science. Its multifaceted roles—from synthetic building block to research tool—underscore its enduring value in both industrial R&D and academic investigations. Ongoing studies will likely reveal further applications, particularly in personalized therapeutics and bioconjugation techniques.